Cas no 50803-23-1 (4-Bromo-3-chlorosulfonyl-benzoic acid)

• Product Name: 4-Bromo-3-chlorosulfonyl-benzoic acid
• CAS No: 50803-23-1
• MF: C₇H₄BrClO₄S
• MW: 299.526259422302
• MDL: MFCD00625719
• CID: 821159
• PubChem ID: 3737373
• Update Time: 2025-04-19

4-Bromo-3-chlorosulfonyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(chlorosulfonyl)benzoic acid
• 2-bromo-5-carboxybenzenesulfonyl chloride
• 4-bromo-3-chlorosulfonylbenzoic acid
• 4-Bromo-3-chlorosulfonyl-benzoic acid
• 4-Brom-3-chlorsulfonyl-benzoesaeure
• FS-4440
• SY065761
• EN300-01845
• MDITWYHGSGANSP-UHFFFAOYSA-N
• J-514697
• 4-bromo-3-(chlorosulfonyl)benzoicacid
• CS-0213035
• 50803-23-1
• AKOS000122281
• DTXSID90395750
• SCHEMBL980562
• Z57008915
• MFCD00625719
• AT13531

• MDL： MFCD00625719
• Inchi： 1S/C7H4BrClO4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)
• InChI Key： MDITWYHGSGANSP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1S(=O)(=O)Cl

Computed Properties

• Exact Mass: 297.87000
• Monoisotopic Mass: 297.87
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.934
• Melting Point: 181-183 °C
• Boiling Point: 441.4°C at 760 mmHg
• Flash Point: 220.7°C
• Refractive Index: 1.62
• PSA: 79.82000
• LogP: 3.15560
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Bromo-3-chlorosulfonyl-benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides